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Introduction
Chlorocyclopropane (C₃H₅Cl), also known as cyclopropyl chloride, is a halogenated

cycloalkane that serves as a versatile intermediate in organic synthesis and is a subject of

interest in studies of strained ring systems. A thorough understanding of its thermophysical

properties is paramount for its application in chemical engineering, process design, safety

protocols, and computational modeling. This guide provides a comprehensive overview of the

key thermophysical properties of chlorocyclopropane, detailing available quantitative data

and the experimental methodologies employed for their determination.

Quantitative Thermophysical Data
The following tables summarize the available experimental data for the principal

thermophysical properties of chlorocyclopropane. It is important to note that some properties,

such as heat capacity, viscosity, and thermal conductivity, have limited publicly available

experimental data, with comprehensive datasets often held in subscription-based databases

like the NIST/TRC Web Thermo Tables.

Table 1: Physical and Thermodynamic Properties of Chlorocyclopropane
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Property Value Units Conditions Reference(s)

Molecular

Formula
C₃H₅Cl - - [1]

Molecular Weight 76.525 g/mol - [1][2]

Boiling Point 43.43 °C
at 101.325 kPa

(760 Torr)
[2]

Melting Point -97.68 °C - [3]

Density 0.9962 g/cm³ at 20 °C [3]

Vapor Pressure 22.66 kPa
at 25 °C (170

mmHg)
[3]

Table 2: Temperature-Dependent Properties of Chlorocyclopropane (Data from NIST/TRC

Web Thermo Tables)
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Property
Temperature Range
(K)

Pressure Range
(kPa)

Phase

Density (Liquid) 175.51 - 515 In equilibrium with gas Liquid

Density (Gas) 250 - 510 0.001 - 1173.41 Gas

Viscosity (Liquid) 220 - 510 In equilibrium with gas Liquid

Viscosity (Gas) 320 - 770 - Gas

Thermal Conductivity

(Liquid)
180 - 460 In equilibrium with gas Liquid

Thermal Conductivity

(Gas)
320 - 770 - Gas

Heat Capacity at

Saturation Pressure

(Liquid)

175.51 - 500 In equilibrium with gas Liquid

Ideal Gas Heat

Capacity at Constant

Pressure

298 - 700 - Gas

Enthalpy of

Vaporization
175.51 - 515 - Liquid to Gas

Enthalpy (Liquid) 175.51 - 500 In equilibrium with gas Liquid

Enthalpy (Ideal Gas) 298 - 700 - Gas

Note: Specific data points from the NIST/TRC Web Thermo Tables require a subscription for

access. The table indicates the range over which critically evaluated data is available.[4]

Experimental Protocols
The determination of thermophysical properties requires precise and well-established

experimental techniques. The following sections detail the general methodologies applicable to

the measurement of these properties for liquid chlorocyclopropane.
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Density Measurement: Pycnometry
Density, a fundamental physical property, is typically measured using a pycnometer. This

method offers high precision and is suitable for liquids.

Methodology:

Calibration: The exact volume of the pycnometer is determined by filling it with a reference

substance of a known density, such as deionized water, at a precisely controlled

temperature. The pycnometer is weighed empty and then filled with the reference substance

to determine the mass of the liquid it holds. The volume is then calculated using the known

density.

Sample Measurement: The calibrated pycnometer is filled with chlorocyclopropane at the

same controlled temperature.

Weighing: The mass of the chlorocyclopropane-filled pycnometer is accurately measured.

Calculation: The density of the chlorocyclopropane is calculated by dividing the mass of

the sample by the calibrated volume of the pycnometer.
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Pycnometry Workflow for Density Measurement

Start: Clean and Dry Pycnometer

Weigh Empty Pycnometer

Fill with Reference Liquid (e.g., Water) at Known Temperature

Weigh Filled Pycnometer

Calculate Pycnometer Volume

Fill with Chlorocyclopropane at the Same Temperature

Weigh Filled Pycnometer

Calculate Density of Chlorocyclopropane

End: Density Determined
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Ebulliometry Workflow for Vapor Pressure Measurement

Start: Sample in Ebulliometer

Set and Control System Pressure

Heat Chlorocyclopropane to Boiling

Measure Equilibrium Boiling Temperature

Record Pressure-Temperature Pair

Change System PressureEnd: Vapor Pressure Curve Data

Repeat for different pressures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DSC Workflow for Heat Capacity Measurement

Start: Calibrate DSC with Standard

Prepare and Weigh Chlorocyclopropane in a Pan

Prepare an Empty Reference Pan

Load Sample and Reference Pans into DSC

Run Temperature Program (Heating Ramp)

Measure Differential Heat Flow

Calculate Heat Capacity vs. Temperature

End: Heat Capacity Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Viscometry Workflow

Start: Calibrate Viscometer

Load Chlorocyclopropane into Viscometer

Equilibrate in Constant Temperature Bath

Measure Flow Time Between Marks

Calculate Kinematic Viscosity

Measure Density at the Same Temperature

Calculate Dynamic Viscosity

End: Viscosity Determined
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Transient Hot-Wire Workflow for Thermal Conductivity

Start: Submerge Hot Wire in Sample

Apply a Step-wise Electrical Current

Measure Resistance Change of Wire over Time

Convert Resistance to Temperature Change

Plot Temperature Rise vs. log(Time)

Calculate Thermal Conductivity from the Slope

End: Thermal Conductivity Determined
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Combustion Calorimetry Workflow for Enthalpy of Formation

Start: Calibrate Bomb Calorimeter

Weigh and Seal Chlorocyclopropane Sample

Pressurize Bomb with Excess Oxygen

Ignite Sample and Measure Temperature Rise

Calculate Enthalpy of Combustion

Apply Hess's Law with Known Enthalpies of Formation of Products

Calculate Enthalpy of Formation of Chlorocyclopropane

End: Enthalpy of Formation Determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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